Cas no 79144-27-7 (1-Buten-2-ol, 3-methyl-)

• Product Name: 1-Buten-2-ol, 3-methyl-
• CAS No: 79144-27-7
• MF: C₅H₁₀O
• MW: 86.1323018074036
• CID: 1795747
• PubChem ID: 12500628
• Update Time: 2025-04-21

1-Buten-2-ol, 3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Buten-2-ol, 3-methyl-
• 3-methylbut-1-en-2-ol
• 79144-27-7
• 2-me-thyl-3-buten-3-ol
• NSPPRYXGGYQMPY-UHFFFAOYSA-N
• DTXSID20500537

• Inchi： 1S/C5H10O/c1-4(2)5(3)6/h4,6H,3H2,1-2H3
• InChI Key： NSPPRYXGGYQMPY-UHFFFAOYSA-N
• SMILES： OC(=C)C(C)C

Computed Properties

• Exact Mass: 86.073164938g/mol
• Monoisotopic Mass: 86.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 55
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Enols